Cas no 20267-87-2 ((+/-)-Chelidonine)

• Product Name: (+/-)-Chelidonine
• CAS No: 20267-87-2
• Molecular Formula: C₂₀H₁₉NO₅^.H₂O
• Molecular Weight: 371.38384
• CID: 51503

(+/-)-Chelidonine Properties

Names and Identifiers

• (+/-)-Chelidonine
• CHELIDONINE MONOHYDRATE*
• dl-Chelidonin

• MDL： MFCD00069660
• InChIKey： GHKISGDRQRSCII-ZOCIIQOWSA-N
• Inchi： InChI=1S/C20H19NO5/c1-21-7-13-11(2-3-15-20(13)26-9-23-15)18-14(22)4-10-5-16-17(25-8-24-16)6-12(10)19(18)21/h2-3,5-6,14,18-19,22H,4,7-9H2,1H3/t14-,18-,19+/m0/s1
• SMILES： CN1CC2=C3C(=CC=C2[C@H]4[C@H](CC5=CC6=C(C=C5[C@H]41)OCO6)O)OCO3

Computed Properties

• Exact Mass: 371.13700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Heavy Atom Count: 26

Experimental Properties

• LogP: 2.20490
• PSA: 69.62000
• Merck: 13,2061
• Melting Point: 135-136 °C(lit.)